Ethyl 3-((7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-yl)amino)benzoate
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Description
Ethyl 3-((7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-yl)amino)benzoate is a useful research compound. Its molecular formula is C23H24N4O4 and its molecular weight is 420.469. The purity is usually 95%.
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Scientific Research Applications
Catalytic Enantioselective Reactions
Optically active aminonaphthols, obtained through condensation and methylation processes, have been used to catalyze the enantioselective ethylation of aryl aldehydes to secondary alcohols with high enantioselectivities. This methodology could potentially be applied to the synthesis or modification of Ethyl 3-((7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-yl)amino)benzoate to achieve specific stereochemical outcomes (Liu et al., 2001).
Synthesis of Aminoquinolines and Naphthyridines
A one-pot synthesis method has been developed for 3-aminoquinolines from ortho-aminobenzaldehydes, leading to the efficient preparation of key intermediates for the synthesis of anilino-benzo[b]naphthyridine derivatives. This approach underscores the versatility in synthesizing complex naphthyridine structures, which could inform the synthesis or functionalization of this compound (Wang et al., 2004).
Antiproliferative Properties of Derivatives
Studies on N-substituted 2-aminochromones and their benzo-fused derivatives, including morpholino derivatives, have revealed significant inhibition of DNA synthesis and clonal growth in HeLa cells. These findings highlight the potential of structurally related compounds, such as this compound, in biomedical research focused on antiproliferative properties (Roma et al., 1998).
Properties
IUPAC Name |
ethyl 3-[[7-methyl-3-(morpholine-4-carbonyl)-1,8-naphthyridin-4-yl]amino]benzoate |
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InChI |
InChI=1S/C23H24N4O4/c1-3-31-23(29)16-5-4-6-17(13-16)26-20-18-8-7-15(2)25-21(18)24-14-19(20)22(28)27-9-11-30-12-10-27/h4-8,13-14H,3,9-12H2,1-2H3,(H,24,25,26) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUUGWXLONLIWJQ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC=C1)NC2=C3C=CC(=NC3=NC=C2C(=O)N4CCOCC4)C |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N4O4 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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